1-[(oxolan-2-yl)methyl]-3-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one

• IUPAC Name: 1-(oxolan-2-ylmethyl)-3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyridin-2-one
• InChI: InChI=1S/C16H15N3O3S/c20-16-13(4-1-6-19(16)9-12-3-2-7-21-12)15-17-14(18-22-15)11-5-8-23-10-11/h1,4-6,8,10,12H,2-3,7,9H2
• InChI Key: RHDLWXJNFUIXMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

The compound contains several interesting structural components including an oxadiazole ring, a thiophene ring, and a dihydropyridinone ring. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom. The dihydropyridinone is a six-membered ring with four carbon atoms, a nitrogen atom, and a carbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely involve intramolecular hydrogen bonding, similar to other compounds with oxadiazole and dihydropyridinone rings. The exact structure would depend on the specific arrangement and substitution of the rings.

Future Directions

The future directions for this compound could involve further studies to understand its synthesis, properties, and potential applications. Given the known biological activity of oxadiazole derivatives, this compound could be of interest in medicinal chemistry.